Cas no 1335041-94-5 (Tert-butyl 2-(but-3-en-1-yl)-4-oxoazetidine-1-carboxylate)
1335041-94-5 structure
Product Name:Tert-butyl 2-(but-3-en-1-yl)-4-oxoazetidine-1-carboxylate
CAS No:1335041-94-5
MF:C12H19NO3
MW:225.284163713455
MDL:MFCD20482025
CID:4695295
Update Time:2023-08-15
Tert-butyl 2-(but-3-en-1-yl)-4-oxoazetidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (+/-)-tert-Butyl-2-but-3-en-1-yl-4-oxoazetidine-1-carboxylate
- tert-butyl 2-(but-3-en-1-yl)-4-oxoazetidine-1-carboxylate
- Tert-butyl 2-(but-3-en-1-yl)-4-oxoazetidine-1-carboxylate
-
- MDL: MFCD20482025
- Inchi: 1S/C12H19NO3/c1-5-6-7-9-8-10(14)13(9)11(15)16-12(2,3)4/h5,9H,1,6-8H2,2-4H3
- InChI Key: CJYHNFUBVXDEOT-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1C(CC1CCC=C)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 304
- Topological Polar Surface Area: 46.6
Tert-butyl 2-(but-3-en-1-yl)-4-oxoazetidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB304658-1 g |
(+/-)-tert-Butyl-2-but-3-en-1-yl-4-oxoazetidine-1-carboxylate; 98% |
1335041-94-5 | 1 g |
€670.00 | 2023-07-19 | ||
| Key Organics Ltd | TS-7360-1G |
(+/-)-tert-Butyl-2-but-3-en-1-yl-4-oxoazetidine-1-carboxylate |
1335041-94-5 | >97% | 1g |
£894.00 | 2025-02-08 | |
| abcr | AB304658-1g |
(+/-)-tert-Butyl-2-but-3-en-1-yl-4-oxoazetidine-1-carboxylate, 98%; . |
1335041-94-5 | 98% | 1g |
€650.00 | 2025-02-19 |
Tert-butyl 2-(but-3-en-1-yl)-4-oxoazetidine-1-carboxylate Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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